Cas no 46383-56-6 (L-Proline,5-oxo-1-(trifluoroacetyl)- (9CI))

• Product Name: L-Proline,5-oxo-1-(trifluoroacetyl)- (9CI)
• CAS No: 46383-56-6
• MF: C₇H₆F₃NO₄
• MW: 225.122052669525
• CID: 333403
• PubChem ID: 6452054
• Update Time: 2025-04-19

L-Proline,5-oxo-1-(trifluoroacetyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Proline,5-oxo-1-(trifluoroacetyl)- (9CI)
• 5-oxo-1-(trifluoroacetyl)-L-proline
• DTXSID50196826
• 46383-56-6
• EINECS 256-268-6
• NS00089214

• Inchi： 1S/C7H6F3NO4/c8-7(9,10)6(15)11-3(5(13)14)1-2-4(11)12/h3H,1-2H2,(H,13,14)/t3-/m0/s1
• InChI Key： OACPNTTXGYKMDU-VKHMYHEASA-N
• SMILES： FC(C(N1C(CC[C@H]1C(=O)O)=O)=O)(F)F

Computed Properties

• Exact Mass: 225.024892
• Monoisotopic Mass: 225.024892
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7
• XLogP3: 0.3

Experimental Properties

• Density: 1.653
• Boiling Point: 325.4°Cat760mmHg
• Flash Point: 150.6°C
• Refractive Index: 1.468